Cas no 2227857-45-4 ((2R)-1-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol)

• Product Name: (2R)-1-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol
• CAS No: 2227857-45-4
• MF: C₁₀H₁₁ClF₂O₂
• MW: 236.642949342728
• CID: 6339913
• PubChem ID: 165973256
• Update Time: 2025-05-26

(2R)-1-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol
• 2227857-45-4
• (2R)-1-[3-chloro-4-(difluoromethoxy)phenyl]propan-2-ol
• EN300-1970740

• Inchi： 1S/C10H11ClF2O2/c1-6(14)4-7-2-3-9(8(11)5-7)15-10(12)13/h2-3,5-6,10,14H,4H2,1H3/t6-/m1/s1
• InChI Key： UPKDLKHRSLYEFY-ZCFIWIBFSA-N
• SMILES： ClC1=C(C=CC(=C1)C[C@@H](C)O)OC(F)F

Computed Properties

• Exact Mass: 236.0415636g/mol
• Monoisotopic Mass: 236.0415636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-1-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol

(2R)-1-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol (CAS No. 2227857-45-4): An Emerging Compound in Medicinal Chemistry

(2R)-1-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol (CAS No. 2227857-45-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 2227857-45-4, is characterized by a chiral center at the propanol group and a difluoromethoxy substituent on the phenyl ring. These structural elements contribute to its distinct chemical and biological properties, making it a promising candidate for various pharmaceutical developments.

The synthesis of (2R)-1-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol involves several intricate steps, including the introduction of the difluoromethoxy group and the chirality at the propanol position. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical settings. The use of advanced techniques such as asymmetric synthesis and catalytic processes has significantly improved the yield and purity of the final product.

In terms of its biological activity, (2R)-1-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol has shown promising results in various assays. Studies have demonstrated its potential as a modulator of specific receptors and enzymes, which are implicated in several disease states. For instance, research has indicated that this compound may exhibit anti-inflammatory properties by inhibiting key inflammatory pathways. Additionally, preliminary data suggest that it could have neuroprotective effects, making it a candidate for the treatment of neurodegenerative disorders.

The pharmacokinetic profile of (2R)-1-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol has also been extensively studied. Its favorable absorption, distribution, metabolism, and excretion (ADME) properties make it suitable for oral administration, which is a desirable feature for drug development. The compound's stability in physiological conditions and its ability to cross the blood-brain barrier further enhance its therapeutic potential.

Recent clinical trials have begun to explore the safety and efficacy of (2R)-1-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing to phase II trials, where the compound's therapeutic effects will be further evaluated in specific patient populations.

The future prospects for (2R)-1-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol are promising. Ongoing research aims to optimize its formulation and delivery methods to maximize its therapeutic benefits while minimizing potential side effects. Additionally, efforts are being made to identify synergistic combinations with other drugs to enhance its efficacy in treating complex diseases.

In conclusion, (2R)-1-3-chloro-4-(difluoromethoxy)phenylpropan-2-ol (CAS No. 2227857-45-4) represents a significant advancement in medicinal chemistry. Its unique chemical structure, coupled with its promising biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for further development in the pharmaceutical industry. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to make a meaningful impact on patient care.